Cas no 499975-25-6 (5-NITRO-2,4-DI(4-MORPHOLINYL)BENZALDEHYDE)
5-NITRO-2,4-DI(4-MORPHOLINYL)BENZALDEHYDE Chemical and Physical Properties
Names and Identifiers
-
- 5-NITRO-2,4-DI(4-MORPHOLINYL)BENZALDEHYDE
-
- MDL: MFCD00809256
- Inchi: 1S/C15H19N3O5/c19-11-12-9-15(18(20)21)14(17-3-7-23-8-4-17)10-13(12)16-1-5-22-6-2-16/h9-11H,1-8H2
- InChI Key: UXVCMXBWSPHLFM-UHFFFAOYSA-N
- SMILES: C1N(C2C(C=O)=CC([N+]([O-])=O)=C(N3CCOCC3)C=2)CCOC1
5-NITRO-2,4-DI(4-MORPHOLINYL)BENZALDEHYDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB384905-500 mg |
2,4-Di(morpholin-4-yl)-5-nitrobenzaldehyde |
499975-25-6 | 500 mg |
€397.00 | 2023-07-19 | ||
| abcr | AB384905-1 g |
2,4-Di(morpholin-4-yl)-5-nitrobenzaldehyde |
499975-25-6 | 1 g |
€424.00 | 2023-07-19 | ||
| abcr | AB384905-5 g |
2,4-Di(morpholin-4-yl)-5-nitrobenzaldehyde |
499975-25-6 | 5 g |
€1,072.00 | 2023-07-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429648-50mg |
2,4-Dimorpholino-5-nitrobenzaldehyde |
499975-25-6 | 98% | 50mg |
¥782.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429648-100mg |
2,4-Dimorpholino-5-nitrobenzaldehyde |
499975-25-6 | 98% | 100mg |
¥1146.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429648-500mg |
2,4-Dimorpholino-5-nitrobenzaldehyde |
499975-25-6 | 98% | 500mg |
¥2739.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429648-1g |
2,4-Dimorpholino-5-nitrobenzaldehyde |
499975-25-6 | 98% | 1g |
¥4609.00 | 2024-05-11 | |
| abcr | AB384905-500mg |
2,4-Di(morpholin-4-yl)-5-nitrobenzaldehyde; . |
499975-25-6 | 500mg |
€397.00 | 2024-07-24 | ||
| abcr | AB384905-1g |
2,4-Di(morpholin-4-yl)-5-nitrobenzaldehyde; . |
499975-25-6 | 1g |
€424.00 | 2024-07-24 | ||
| abcr | AB384905-5g |
2,4-Di(morpholin-4-yl)-5-nitrobenzaldehyde; . |
499975-25-6 | 5g |
€1072.00 | 2024-07-24 |
5-NITRO-2,4-DI(4-MORPHOLINYL)BENZALDEHYDE Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 5-NITRO-2,4-DI(4-MORPHOLINYL)BENZALDEHYDE
Introduction to 5-NITRO-2,4-DI(4-MORPHOLINYL)BENZALDEHYDE (CAS No. 499975-25-6)
5-Nitro-2,4-di(4-morpholinyl)benzaldehyde (CAS No. 499975-25-6) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitro group and two morpholine substituents, which contribute to its diverse biological activities and potential therapeutic applications.
The chemical structure of 5-nitro-2,4-di(4-morpholinyl)benzaldehyde consists of a benzene ring with a nitro group at the 5-position and two morpholine groups at the 2- and 4-positions. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its use in various chemical reactions and biological assays.
In recent years, 5-nitro-2,4-di(4-morpholinyl)benzaldehyde has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that it can modulate the activity of certain kinases and phosphatases, which are key players in cellular signaling pathways.
The pharmacological profile of 5-nitro-2,4-di(4-morpholinyl)benzaldehyde has been explored in several preclinical models. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory responses. In vitro studies have shown that it can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, key mediators of inflammation and pain. This property makes it a promising candidate for the development of anti-inflammatory drugs.
Beyond its anti-inflammatory properties, 5-nitro-2,4-di(4-morpholinyl)benzaldehyde has also been investigated for its potential neuroprotective effects. Research has indicated that it can protect neuronal cells from oxidative stress and apoptosis induced by various insults, such as ischemia and neurotoxic agents. These findings suggest that it may have therapeutic potential in neurodegenerative diseases like Alzheimer's and Parkinson's disease.
The synthetic route to 5-nitro-2,4-di(4-morpholinyl)benzaldehyde involves a series of well-established chemical reactions. Typically, the synthesis begins with the nitration of a suitable aromatic compound followed by the introduction of morpholine groups through nucleophilic substitution or condensation reactions. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product.
In terms of safety and handling, 5-nitro-2,4-di(4-morpholinyl)benzaldehyde should be managed with care due to its reactivity and potential health effects. It is important to follow standard laboratory safety protocols when working with this compound to minimize exposure risks. Proper storage conditions, such as maintaining it in a cool, dry place away from incompatible substances, are also essential to ensure its stability and shelf life.
The commercial availability of 5-nitro-2,4-di(4-morpholinyl)benzaldehyde is growing as more researchers recognize its value in both fundamental studies and applied research. Suppliers often provide high-purity forms of this compound to meet the stringent requirements of scientific investigations. Additionally, custom synthesis services are available for researchers who need specific modifications or derivatives of this molecule.
In conclusion, 5-nitro-2,4-di(4-morpholinyl)benzaldehyde (CAS No. 499975-25-6) is a versatile organic compound with a wide range of biological activities and potential applications in drug discovery. Its unique structural features make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.
499975-25-6 (5-NITRO-2,4-DI(4-MORPHOLINYL)BENZALDEHYDE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)